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molecular formula C10H13Cl B1329428 4-Isopropylbenzyl chloride CAS No. 2051-18-5

4-Isopropylbenzyl chloride

Cat. No. B1329428
CAS RN: 2051-18-5
M. Wt: 168.66 g/mol
InChI Key: CYAKWEQUWJAHLW-UHFFFAOYSA-N
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Patent
US07727984B2

Procedure details

The reaction of a Grignard compound, prepared from 20 g (119 mmol) 4-isopropylbenzyl chloride, with 11.4 mL (155 mmol) acetone yields the target compound as a colorless oil. Yield: 13.0 g (57%); mass spectrometry: [M+H]+=193.
Name
4-isopropylbenzyl chloride
Quantity
20 g
Type
reactant
Reaction Step One
Name
acetone
Quantity
11.4 mL
Type
reactant
Reaction Step One
Name
compound

Identifiers

REACTION_CXSMILES
[CH:1]([C:4]1[CH:11]=[CH:10][C:7]([CH2:8]Cl)=[CH:6][CH:5]=1)([CH3:3])[CH3:2].[CH3:12][C:13]([CH3:15])=[O:14]>>[CH:1]([C:4]1[CH:11]=[CH:10][C:7]([CH2:8][C:13]([CH3:15])([OH:14])[CH3:12])=[CH:6][CH:5]=1)([CH3:3])[CH3:2]

Inputs

Step One
Name
4-isopropylbenzyl chloride
Quantity
20 g
Type
reactant
Smiles
C(C)(C)C1=CC=C(CCl)C=C1
Name
acetone
Quantity
11.4 mL
Type
reactant
Smiles
CC(=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction of a Grignard compound

Outcomes

Product
Name
compound
Type
product
Smiles
C(C)(C)C1=CC=C(C=C1)CC(C)(O)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.